Cas no 56935-77-4 (2-(2,2,2-trifluoroethoxy)benzonitrile)

• Product Name: 2-(2,2,2-trifluoroethoxy)benzonitrile
• CAS No: 56935-77-4
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• MDL: MFCD09859324
• CID: 1600699
• PubChem ID: 13004563
• Update Time: 2025-05-24

2-(2,2,2-trifluoroethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(2,2,2-trifluoroethoxy)-
• 2-(2,2,2-trifluoroethoxy)benzonitrile
• BS-29258
• SCHEMBL4911171
• DB-291598
• 56935-77-4
• CS-0453674
• STK353051
• 2-(2,2,2-trifluoro-ethoxy)-benzonitrile
• DTXSID50514824
• EN300-231986
• MFCD09859324
• AKOS000167912

• MDL： MFCD09859324
• Inchi： 1S/C9H6F3NO/c10-9(11,12)6-14-8-4-2-1-3-7(8)5-13/h1-4H,6H2
• InChI Key： OESUQEWLLMDSDL-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=CC=1C#N)(F)F

Computed Properties

• Exact Mass: 201.04018
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2,2,2-trifluoroethoxy)benzonitrile

Comprehensive Overview of 2-(2,2,2-Trifluoroethoxy)benzonitrile (CAS No. 56935-77-4)

2-(2,2,2-Trifluoroethoxy)benzonitrile, with the CAS number 56935-77-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the family of fluorinated benzonitrile derivatives, which are known for their unique chemical properties and broad applicability. The presence of the trifluoroethoxy group enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-(2,2,2-trifluoroethoxy)benzonitrile has surged due to their role in developing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection. The compound’s ability to act as a building block for more complex structures has made it a focal point in medicinal chemistry and agrochemical innovation.

One of the key reasons behind the growing popularity of CAS 56935-77-4 is its compatibility with modern green chemistry principles. As industries shift toward sustainable practices, the synthesis and utilization of 2-(2,2,2-trifluoroethoxy)benzonitrile align with efforts to reduce environmental impact. Its high purity and low toxicity profile further contribute to its appeal in industrial applications.

The compound’s molecular structure, featuring a benzonitrile core and a trifluoroethoxy side chain, offers versatility in chemical reactions. This makes it an excellent candidate for cross-coupling reactions, nucleophilic substitutions, and other catalytic processes. Such reactivity is crucial for designing next-generation pharmaceuticals and specialty chemicals.

From an SEO perspective, users frequently search for terms like "2-(2,2,2-trifluoroethoxy)benzonitrile uses", "CAS 56935-77-4 suppliers", and "fluorinated benzonitrile synthesis". These queries reflect the compound’s relevance in both academic and industrial settings. Additionally, questions such as "How is 2-(2,2,2-trifluoroethoxy)benzonitrile synthesized?" and "What are the applications of fluorinated benzonitriles?" highlight the need for detailed, accessible information.

In the context of current trends, the rise of precision medicine and sustainable agriculture has further elevated the importance of 2-(2,2,2-trifluoroethoxy)benzonitrile. Its potential to contribute to targeted therapies and eco-friendly pest control solutions aligns with global priorities. As a result, the compound is increasingly featured in scientific publications and patent filings.

To summarize, 2-(2,2,2-trifluoroethoxy)benzonitrile (CAS 56935-77-4) is a multifaceted compound with significant implications for modern chemistry and industrial applications. Its unique properties, combined with its alignment with sustainability goals, ensure its continued relevance in research and development. For those seeking high-quality intermediates or exploring innovative chemical solutions, this compound represents a promising avenue for exploration.